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Compound of Interest

Compound Name: 4-(pentyloxy)Benzamide

Cat. No.: B13863709

Get Quote

Executive Summary & Chemical Characterization
As researchers, we often treat disposal as an afterthought, yet the integrity of our

environmental stewardship is just as critical as our data. 4-(pentyloxy)benzamide (CAS:

102872-11-7) is an organic amide derivative often used as a synthesis intermediate. While it is

not a P-listed or U-listed acute hazardous waste under specific EPA RCRA designations, it

possesses bioactive potential and irritant properties that mandate strict segregation from

municipal waste streams.

This guide outlines the operational standard for disposing of 4-(pentyloxy)benzamide,

ensuring compliance with 40 CFR 262.11 (Hazardous Waste Determination) and maintaining

laboratory safety.
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Property Specification

Chemical Name 4-(pentyloxy)benzamide

CAS Number 102872-11-7

Molecular Formula C₁₂H₁₇NO₂

Physical State Solid (Crystalline Powder)

Primary Hazards (GHS)

H302: Harmful if swallowedH315: Causes skin

irritationH319: Causes serious eye

irritationH335: May cause respiratory irritation

RCRA Status

Non-Listed; Generator must characterize (Likely

Non-Hazardous by Characteristic, but regulated

as Chemical Waste)

Personal Protective Equipment (PPE) Matrix
Expert Insight: The primary risk during disposal is not acute toxicity, but rather particulate

inhalation and contact dermatitis. The amide functionality is stable, but the pentyloxy chain

increases lipophilicity, potentially aiding skin absorption.

Task
Respiratory
Protection

Hand
Protection

Eye Protection
Body
Protection

Solid

Weighing/Transf

er

N95 Mask or

Fume Hood

(Sash <18")

Nitrile Gloves

(Double-gloved

recommended)

Safety Goggles

(ANSI Z87.1)

Lab Coat

(Buttoned), Long

sleeves

Solution

Preparation

Fume Hood

Required

Nitrile Gloves

(0.11 mm min

thickness)

Safety Goggles

Lab Coat,

Closed-toe

shoes

Spill Cleanup

(Solid)

P100/N95

Respirator

Nitrile Gloves

(Double layer)

Safety Goggles +

Face Shield (if

dusting high)

Tyvek Suit

(optional for

large spills)

Waste

Consolidation

Fume Hood

Required

Nitrile Gloves

(Extended cuff)
Safety Goggles Lab Coat
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Waste Segregation & Accumulation Protocol
Proper segregation is the single most critical step in laboratory waste management. Mixing

incompatible streams is the leading cause of waste-related accidents.

A. Solid Waste (Pure Substance)
Container: High-density polyethylene (HDPE) wide-mouth jar or a dedicated "Solid Organic

Waste" drum.

Labeling: Must read "Hazardous Waste - Solid Organic." Explicitly list "4-
(pentyloxy)benzamide" as a constituent.[1][2]

Protocol:

Do not dispose of in regular trash or biohazard bags.

Double-bag the powder if placing it into a larger accumulation drum to prevent dust

dispersion upon reopening the drum.

B. Liquid Waste (Reaction Mixtures/Mother Liquors)
Compatibility Check: 4-(pentyloxy)benzamide is an amide. It is generally stable but can

hydrolyze in strong acids or bases.

Self-Validating Step: Before adding to a central waste carboy, check the pH of your

solution. If pH < 2 or > 12, neutralize or use a separate "Corrosive" waste stream to

prevent exothermic reactions in the drum.

Solvent Stream: Segregate based on the solvent used (e.g., Halogenated vs. Non-

Halogenated).[3] The benzamide solute does not dictate the stream; the solvent does.

Spill Response Protocol
Scenario: You have spilled 5g of solid 4-(pentyloxy)benzamide on the benchtop.

Isolate: Alert nearby personnel. Mark the area.

Protect: Don PPE (Goggles, Nitrile Gloves, N95 Mask).
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Contain (Dry Spill):

Do NOT use compressed air or vigorous sweeping, which aerosolizes the irritant.

Use a dustpan and brush with slow, deliberate movements.

Best Practice: Cover the powder with wet paper towels to dampen it, then scoop up the

wet mass. This eliminates dust generation.[4][5][6]

Decontaminate: Wash the surface with soap and water (the compound is lipophilic; water

alone may not remove residues).

Dispose: Place all cleanup materials (towels, gloves) into the Solid Hazardous Waste

container.

Disposal Workflow & Decision Logic
The following diagram illustrates the decision-making process for disposing of 4-
(pentyloxy)benzamide to ensure compliance with "Cradle-to-Grave" tracking requirements.
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Waste Generation:
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Figure 1: Decision logic for the segregation and disposal of 4-(pentyloxy)benzamide, ensuring

correct waste stream classification.
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Regulatory Context & Final Disposition
RCRA Waste Determination (40 CFR 262.11)
While 4-(pentyloxy)benzamide is not explicitly listed on the EPA's P or U lists, the generator

(you) is legally required to determine if it exhibits hazardous characteristics.[7]

Ignitability (D001): No (Solid, stable).

Corrosivity (D002): No (Neutral/Amide).

Reactivity (D003): No.

Toxicity (D004-D043): Unlikely to leach regulated metals or organics above TCLP limits.

However, due to its GHS classification as an irritant and harmful substance, best management

practices (Prudent Practices in the Laboratory) dictate it be managed as Non-RCRA Regulated

Chemical Waste (unless mixed with RCRA solvents).

Ultimate Fate: Incineration
The only acceptable final disposal method for this compound is incineration.

Why? High-temperature incineration ensures the complete oxidation of the aromatic ring and

the amide bond, converting the compound into basic oxides (CO₂, H₂O, NOₓ) and preventing

environmental bioaccumulation.

Prohibited: Never flush down the drain.[3] The lipophilic pentyloxy tail makes it difficult for

standard water treatment facilities to degrade, posing a risk to aquatic life.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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